Cas no 1804560-88-0 (6-(Aminomethyl)-2,4-dichloro-3-(trifluoromethoxy)pyridine)

• Product Name: 6-(Aminomethyl)-2,4-dichloro-3-(trifluoromethoxy)pyridine
• CAS No: 1804560-88-0
• MF: C₇H₅Cl₂F₃N₂O
• MW: 261.028609991074
• CID: 4931213
• Update Time: 2025-05-19

6-(Aminomethyl)-2,4-dichloro-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Aminomethyl)-2,4-dichloro-3-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H5Cl2F3N2O/c8-4-1-3(2-13)14-6(9)5(4)15-7(10,11)12/h1H,2,13H2
• InChI Key： QVQUVWKNCOXCTL-UHFFFAOYSA-N
• SMILES： ClC1=CC(CN)=NC(=C1OC(F)(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 217
• XLogP3: 2.5
• Topological Polar Surface Area: 48.1

Additional information on 6-(Aminomethyl)-2,4-dichloro-3-(trifluoromethoxy)pyridine

Introduction to 6-(Aminomethyl)-2,4-dichloro-3-(trifluoromethoxy)pyridine (CAS No. 1804560-88-0)

6-(Aminomethyl)-2,4-dichloro-3-(trifluoromethoxy)pyridine, identified by its Chemical Abstracts Service (CAS) number 1804560-88-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic amines, characterized by its nitrogen-containing ring structure, which is a key feature in the design of bioactive molecules. The presence of multiple functional groups, including an amino-methyl substituent, dichloro and trifluoromethoxy groups, makes this molecule a versatile intermediate in the synthesis of various pharmacologically relevant compounds.

The structural attributes of 6-(Aminomethyl)-2,4-dichloro-3-(trifluoromethoxy)pyridine contribute to its potential utility in drug discovery. The amino-methyl group provides a reactive site for further chemical modifications, such as coupling reactions with carboxylic acids or other nucleophiles, enabling the construction of more complex molecular architectures. Additionally, the electron-withdrawing nature of the dichloro and trifluoromethoxy substituents enhances the electrophilicity of certain positions on the pyridine ring, facilitating nucleophilic aromatic substitution reactions and other transformations that are pivotal in medicinal chemistry.

In recent years, there has been a growing interest in pyridine derivatives due to their broad spectrum of biological activities. These compounds have been explored for their potential applications in treating various diseases, including cancer, infectious diseases, and neurological disorders. The unique electronic and steric properties of 6-(Aminomethyl)-2,4-dichloro-3-(trifluoromethoxy)pyridine make it an attractive scaffold for designing novel therapeutic agents. For instance, studies have demonstrated that pyridine-based molecules can interact with biological targets such as enzymes and receptors, modulating their activity and thereby exerting therapeutic effects.

One of the most compelling aspects of this compound is its role as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often implicated in diseases such as cancer. By designing molecules that selectively inhibit specific kinases, researchers can develop targeted therapies that minimize side effects associated with traditional chemotherapeutic agents. The structural features of 6-(Aminomethyl)-2,4-dichloro-3-(trifluoromethoxy)pyridine, particularly the combination of electron-withdrawing groups and reactive sites for further functionalization, make it an ideal candidate for this purpose.

Recent advancements in computational chemistry have further enhanced the utility of 6-(Aminomethyl)-2,4-dichloro-3-(trifluoromethoxy)pyridine in drug design. Molecular modeling techniques allow researchers to predict the binding modes of this compound with biological targets with high accuracy. This information is invaluable for optimizing lead compounds and improving their efficacy. Moreover, virtual screening methods enable the rapid identification of potential drug candidates from large libraries of compounds, significantly accelerating the drug discovery process.

The synthesis of 6-(Aminomethyl)-2,4-dichloro-3-(trifluoromethoxy)pyridine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of chlorine atoms at the 2 and 4 positions of the pyridine ring typically involves chlorination reactions using reagents such as phosphorus oxychloride or sulfuryl chloride. The subsequent methylation at the 3-position is achieved using trifluoromethanol in the presence of a suitable base. These reactions highlight the importance of choosing appropriate reagents and catalysts to ensure high yields and purity.

The versatility of 6-(Aminomethyl)-2,4-dichloro-3-(trifluoromethoxy)pyridine extends beyond its use as an intermediate in drug synthesis. It has also been explored as a building block for materials science applications. For example, its ability to form coordination complexes with metal ions makes it useful in designing metal-organic frameworks (MOFs) and other functional materials. These materials have potential applications in catalysis, gas storage, and separation technologies.

The safety profile of 6-(Aminomethyl)-2,4-dichloro-3-(trifluoromethoxy)pyridine is another critical consideration in its application. While this compound is not classified as hazardous under standard conditions, proper handling procedures must be followed to prevent exposure to skin or eyes. Personal protective equipment (PPE), such as gloves and safety goggles, should be worn when handling this substance to minimize risks associated with accidental contact.

In conclusion,6-(Aminomethyl)-2,4-dichloro-3-(trifluoromethoxy)pyridine (CAS No. 1804560-88-0) represents a valuable asset in pharmaceutical research due to its structural complexity and functional diversity. Its role as a synthetic intermediate for developing novel therapeutics underscores its importance in modern drug discovery efforts. As research continues to uncover new applications for this compound，its significance is expected to grow further，contributing to advancements across multiple scientific disciplines.